Cas no 1806383-18-5 (2-Bromo-5-(3-chloropropyl)iodobenzene)

• Product Name: 2-Bromo-5-(3-chloropropyl)iodobenzene
• CAS No: 1806383-18-5
• MF: C₉H₉BrClI
• MW: 359.429233312607
• CID: 4978767
• Update Time: 2025-06-15

2-Bromo-5-(3-chloropropyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-chloropropyl)iodobenzene

• Inchi： 1S/C9H9BrClI/c10-8-4-3-7(2-1-5-11)6-9(8)12/h3-4,6H,1-2,5H2
• InChI Key： YJLHWRONOSDPJL-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CCCCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-5-(3-chloropropyl)iodobenzene

Professional Introduction to 2-Bromo-5-(3-chloropropyl)iodobenzene (CAS No. 1806383-18-5)

2-Bromo-5-(3-chloropropyl)iodobenzene, identified by the CAS number 1806383-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The unique structural features of 2-Bromo-5-(3-chloropropyl)iodobenzene, including the presence of both bromo and iodo substituents, make it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The significance of this compound lies in its potential applications in drug discovery and development. Halogenated aromatic compounds are known for their ability to enhance the metabolic stability and binding affinity of drug candidates. The bromo and iodo groups in 2-Bromo-5-(3-chloropropyl)iodobenzene provide reactive sites for further functionalization, enabling the construction of complex molecular architectures. Such modifications are crucial for optimizing pharmacokinetic properties and improving therapeutic efficacy.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of halogenated aromatics. One notable area of investigation is the use of these compounds in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are fundamental techniques in organic synthesis. The presence of both bromo and iodo substituents in 2-Bromo-5-(3-chloropropyl)iodobenzene makes it an attractive precursor for these reactions, allowing for the introduction of diverse functional groups at specific positions on the aromatic ring.

The pharmaceutical industry has shown particular interest in halogenated aromatics due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). For instance, studies have demonstrated that compounds containing bromo and iodo groups exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. This has led to their incorporation into a wide range of drug candidates targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent advancements in computational chemistry have further highlighted the importance of 2-Bromo-5-(3-chloropropyl)iodobenzene in drug design. Molecular modeling techniques have been employed to predict the binding modes of these compounds with biological targets, providing valuable insights into their potential therapeutic applications. These studies have revealed that halogenated aromatics can interact with proteins in unique ways, leading to the development of highly selective and potent drug molecules.

The synthesis of 2-Bromo-5-(3-chloropropyl)iodobenzene involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by alkylation steps. The choice of reagents and reaction conditions plays a critical role in determining the efficiency of these transformations. Recent research has focused on developing greener synthetic methods that minimize waste and reduce environmental impact, aligning with global efforts toward sustainable chemistry.

The versatility of 2-Bromo-5-(3-chloropropyl)iodobenzene extends beyond its use as a synthetic intermediate. It has also been explored as a ligand in coordination chemistry, where it can form complexes with transition metals. These metal complexes exhibit unique catalytic properties and have been investigated for their potential applications in organic transformations and material science.

In conclusion, 2-Bromo-5-(3-chloropropyl)iodobenzene (CAS No. 1806383-18-5) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its role as a cornerstone in modern drug discovery.